4-(1-Phenylethenyl)benzene-1,2-diamine

• CAS RN: 90044-02-3
• Molecular Formula: C14H14N2
• Molecular Weight: 210.27 g/mol
• IUPAC Name: 4-(1-phenylethenyl)benzene-1,2-diamine
• InChI: InChI=1S/C14H14N2/c1-10(11-5-3-2-4-6-11)12-7-8-13(15)14(16)9-12/h2-9H,1,15-16H2
• InChI Key: BWTJVEIAZRWSMU-UHFFFAOYSA-N
• Canonical SMILES: C=C(C1=CC=CC=C1)C2=CC(=C(C=C2)N)N

Description

4-(1-Phenylethenyl)benzene-1,2-diamine is a useful research compound. Its molecular formula is C14H14N2 and its molecular weight is 210.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-(4-Amino-3-nitrophenyl)-1-phenylethylene (7.7 g., 0.032 mole) was dissolved in refluxing ethanol (450 ml.). To this was added, dropwise, a solution of sodium sulfhydrate (38.5 g., 0.45 mole) in water (110 ml.). The resulting solution was refluxed overnight. The solution was diluted with water (1 l.), cooled, and filtered yielding 1-(3,4-diaminophenyl)-1-phenylethylene: 5.6 g., 83% yield, m.p. 109°-110°.